![molecular formula C18H20ClFN4OS B2572813 2-((6-(azepan-1-yl)pyridazin-3-yl)thio)-N-(3-chloro-4-fluorophenyl)acetamide CAS No. 1251705-60-8](/img/structure/B2572813.png)
2-((6-(azepan-1-yl)pyridazin-3-yl)thio)-N-(3-chloro-4-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-((6-(azepan-1-yl)pyridazin-3-yl)thio)-N-(3-chloro-4-fluorophenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It is a thioacetamide derivative that has been synthesized using various methods and has shown promising results in various studies.
Mechanism of Action
The compound's mechanism of action involves the inhibition of specific enzymes and proteins that are responsible for the growth and proliferation of cancer cells. It also acts on the neurotransmitters that are involved in the progression of Alzheimer's and Parkinson's disease.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects on the body. It has been found to reduce inflammation, oxidative stress, and cell damage, which are all factors that contribute to the development of various diseases.
Advantages and Limitations for Lab Experiments
The compound has several advantages for lab experiments, such as its high potency and selectivity towards specific enzymes and proteins. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.
Future Directions
The potential applications of 2-((6-(azepan-1-yl)pyridazin-3-yl)thio)-N-(3-chloro-4-fluorophenyl)acetamide in medicine are vast, and there are several future directions that can be explored. One potential direction is to investigate the compound's effectiveness in combination with other drugs in the treatment of cancer and neurodegenerative diseases. Another direction is to develop new synthesis methods that can improve the compound's solubility and reduce its toxicity.
In conclusion, this compound is a promising compound that has shown potential in the treatment of various diseases. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. There are several future directions that can be explored to further investigate the compound's potential applications in medicine.
Synthesis Methods
The synthesis of 2-((6-(azepan-1-yl)pyridazin-3-yl)thio)-N-(3-chloro-4-fluorophenyl)acetamide involves the reaction of 6-(azepan-1-yl)pyridazin-3-amine with 2-bromo-N-(3-chloro-4-fluorophenyl)acetamide in the presence of a base. The reaction is then followed by the addition of thioacetic acid, which results in the formation of the final product.
Scientific Research Applications
The compound has been extensively studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's, and Parkinson's disease. The compound has shown promising results in inhibiting the growth of cancer cells and reducing the symptoms of Alzheimer's and Parkinson's disease.
Properties
IUPAC Name |
2-[6-(azepan-1-yl)pyridazin-3-yl]sulfanyl-N-(3-chloro-4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClFN4OS/c19-14-11-13(5-6-15(14)20)21-17(25)12-26-18-8-7-16(22-23-18)24-9-3-1-2-4-10-24/h5-8,11H,1-4,9-10,12H2,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFZQOZXUCIGLGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C2=NN=C(C=C2)SCC(=O)NC3=CC(=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClFN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.